Cas no 1645443-84-0 (N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine)

• Product Name: N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• CAS No: 1645443-84-0
• MF: C₁₈H₂₇N₃O₂S
• MW: 349.490883111954
• CID: 6428827
• PubChem ID: 86788862
• Update Time: 2025-10-28

N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS030672326
• 1645443-84-0
• N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• Z1661166078
• 3-{[(3-cyclohexyl-1-methyl-1H-pyrazol-4-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• EN300-6582004

• Inchi： 1S/C18H27N3O2S/c1-3-10-21(17-9-11-24(22,23)14-17)13-16-12-20(2)19-18(16)15-7-5-4-6-8-15/h1,12,15,17H,4-11,13-14H2,2H3
• InChI Key： PLBHKDHWZKRDKL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC#C)CC1=CN(C)N=C1C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.18239829g/mol
• Monoisotopic Mass: 349.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Additional information on N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine

N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine (CAS No. 1645443-84-0): A Comprehensive Overview

N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine (CAS No. 1645443-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine is characterized by a central thiolane ring with a propargylamine substituent and a cyclohexyl-methylpyrazole moiety. The presence of these functional groups imparts the molecule with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent research has focused on elucidating the biological activities and mechanisms of action of this compound. Studies have shown that N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also demonstrated significant antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism behind its antiviral effects is believed to involve the inhibition of viral replication through the disruption of viral protein synthesis.

The anticancer potential of N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amnine has also been explored in several preclinical studies. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The compound's ability to selectively target cancer cells while sparing normal cells makes it a valuable lead for the development of new anticancer therapies.

One of the key advantages of N-[(3-Cyclohexyl-1-methylpyrazol -4-yl)methyl]-1,1 -dioxo-N-prop -2 -ynylthiolan -3-amnine is its favorable pharmacokinetic profile. It has been shown to have good oral bioavailability and a long half-life, which are essential properties for a drug candidate. Additionally, the compound exhibits low toxicity in animal models, further supporting its potential for clinical development.

The synthesis of N-[(3-Cyclohexyl -1-methylpyrazol -4-yl)methyl]-1, 1 -dioxo-N-prop -2 -y nylthiolan -3-amnine involves several steps, including the formation of the thiolane ring and the subsequent functionalization with the propargylamine and cyclohexyl-methylpyrazole moieties. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale with high purity and yield.

In conclusion, N-[(3-Cyclohexy l -1-me thylpyrazo l -4-y l)me thyll] - 1, 1 -dioxo-N-pro p -2-y nyla midthiolan e -3-a mine (CAS No. 1645443 -84 -0) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development in the pharmaceutical industry.